Cas no 138610-37-4 (7-methoxy-2,3,4,5-tetrahydro-1-benzothiepin-5-one)

• Product Name: 7-methoxy-2,3,4,5-tetrahydro-1-benzothiepin-5-one
• CAS No: 138610-37-4
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 4593055
• PubChem ID: 12257322
• Update Time: 2024-03-01

7-methoxy-2,3,4,5-tetrahydro-1-benzothiepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3,4-dihydro-2H-benzo[b]thiepin-5-one
• 7-methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one
• 7-methoxy-2,3,4,5-tetrahydro-1-benzothiepin-5-one

• Inchi： 1S/C11H12O2S/c1-13-8-4-5-11-9(7-8)10(12)3-2-6-14-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： NQMVIVKNDUWBGD-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(OC)C=C2C(=O)CCC1

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins